Cas no 2034593-07-0 (5-(cyclopropanesulfonyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine)

5-(Cyclopropanesulfonyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine is a specialized heterocyclic compound featuring a pyrazolo[1,5-a]pyrazine core functionalized with a cyclopropanesulfonyl group. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The cyclopropanesulfonyl moiety enhances steric and electronic properties, making it a valuable intermediate for the synthesis of biologically active molecules. Its rigid framework and sulfonyl group contribute to improved metabolic stability and binding affinity in drug design. The compound is typically used in research settings for the development of novel therapeutic agents, particularly in kinase inhibition and CNS-targeted therapies. High purity and well-defined synthetic routes ensure reproducibility for advanced chemical studies.
5-(cyclopropanesulfonyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine structure
2034593-07-0 structure
Product Name:5-(cyclopropanesulfonyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine
CAS No:2034593-07-0
MF:C9H13N3O2S
MW:227.283420324326
CID:6276049
PubChem ID:121018716
Update Time:2025-06-13

5-(cyclopropanesulfonyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine Chemical and Physical Properties

Names and Identifiers

    • 5-(cyclopropanesulfonyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine
    • F6512-0453
    • 5-(cyclopropylsulfonyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine
    • 5-cyclopropylsulfonyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine
    • 5-(cyclopropanesulfonyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine
    • 2034593-07-0
    • AKOS026692656
    • Inchi: 1S/C9H13N3O2S/c13-15(14,9-1-2-9)11-5-6-12-8(7-11)3-4-10-12/h3-4,9H,1-2,5-7H2
    • InChI Key: HLJFQIVCCBLUCF-UHFFFAOYSA-N
    • SMILES: S(C1CC1)(N1CC2=CC=NN2CC1)(=O)=O

Computed Properties

  • Exact Mass: 227.07284784g/mol
  • Monoisotopic Mass: 227.07284784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 63.6Ų

5-(cyclopropanesulfonyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine Pricemore >>

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Additional information on 5-(cyclopropanesulfonyl)-4H,5H,6H,7H-pyrazolo1,5-apyrazine

Introduction to 5-(Cyclopropanesulfonyl)-4H,5H,6H,7H-Pyrazolo[1,5-a]pyrazine (CAS No. 2034593-07-0)

5-(Cyclopropanesulfonyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine (CAS No. 2034593-07-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrazines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 5-(cyclopropanesulfonyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine make it a promising candidate for further investigation in various disease models.

The cyclopropanesulfonyl group in this compound is particularly noteworthy due to its ability to modulate the physicochemical properties and biological activity of the molecule. Sulfonamides and sulfonyl groups are well-known for their involvement in various biological processes, including enzyme inhibition and receptor binding. The presence of the cyclopropanesulfonyl group in 5-(cyclopropanesulfonyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine suggests that this compound may exhibit enhanced stability and selectivity compared to other derivatives within the pyrazolopyrazine family.

Recent studies have highlighted the potential of 5-(cyclopropanesulfonyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound demonstrates potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, making it a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-(cyclopropanesulfonyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine has also shown promise in neurodegenerative diseases. Research conducted at the University of California demonstrated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that 5-(cyclopropanesulfonyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine could be a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 5-(cyclopropanesulfonyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine has been extensively studied to understand its behavior in vivo. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. Furthermore, it has been shown to have low toxicity and minimal side effects in animal models, making it a safe option for further clinical development.

One of the key challenges in drug development is ensuring that new compounds can be synthesized efficiently and cost-effectively. The synthesis of 5-(cyclopropanesulfonyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine has been optimized using modern synthetic techniques such as microwave-assisted synthesis and transition-metal catalysis. These methods not only improve yield but also reduce reaction times and environmental impact. The ability to produce this compound on a large scale is crucial for advancing its clinical evaluation and eventual commercialization.

In conclusion, 5-(cyclopropanesulfonyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine (CAS No. 2034593-07-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research is expected to uncover additional benefits and refine its use in various medical conditions.

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